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Compound of Interest

Compound Name: Cyclopropylmethyl bromide-d4

Cat. No.: B12393003

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Cyclopropylmethyl bromide-d4, a deuterated isotopologue of cyclopropylmethyl
bromide. This document is intended for researchers, scientists, and professionals in drug
development who utilize isotopically labeled compounds for mechanistic studies, as tracers, or
as internal standards in quantitative analyses.

Chemical Identity and Physical Properties

Cyclopropylmethyl bromide-d4 is a saturated organic halide where four hydrogen atoms on
the cyclopropyl ring have been replaced with deuterium. This isotopic substitution is primarily of
interest for its effect on reaction kinetics and for use in analytical applications where mass
differentiation is required.

Table 1: Physical and Chemical Properties of Cyclopropylmethyl bromide-d4
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Property

Value

Source/Comment

Chemical Name

(Bromomethyl)cyclopropane-
2,2,3,3-d4

IUPAC

1-(Bromomethyl)cyclopropane-

2,2,3,3-d4, Cyclopropylmethyl

Synonyms ) [1]
bromide-d4, (Cyclopropyl-
2,2,3,3-d4)methyl bromide
CAS Number 1219805-93-2 [2]
Molecular Formula CaHsDaBr [2]
Molecular Weight 139.03 g/mol [2]
Appearance Neat (liquid) [1]
N ) Estimated from non-deuterated
Boiling Point ~106 °C (223 °F)
analog
. Estimated from non-deuterated
Density ~1.392 g/mL
analog
Solubility 10 mM in DMSO
Synthesis

A specific, detailed experimental protocol for the synthesis of Cyclopropylmethyl bromide-d4

is not readily available in the public domain. However, a plausible synthetic route can be

devised based on established methods for the synthesis of cyclopropylmethyl halides and the

deuteration of organic molecules. The most common approach involves the bromination of the
corresponding deuterated alcohol, cyclopropyl-d4-methanol.

Proposed Synthesis Pathway

The synthesis can be envisioned as a two-step process: first, the preparation of cyclopropyl-d4-
methanol, followed by its bromination.
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Step 1: Synthesis of Cyclopropyl-d4-methanol

LiAIDa4 (Lithium aluminum deuteride)
in dry ether

[Cyclopropanecarboxylic acid ester)

Reduction

[Cyclopropyl-d4-methanoD

Step 2: Bromination

PBrs (Phosphorus tribromide)
in dry pyridine

[Cyclopropyl-d4-methanoD

Bromination

Y
[Cyclopropylmethyl bromide-d4]
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[Cyclopropylmethyl bromide-d4]
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Kinetic Isotope Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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